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Compound of Interest

Compound Name: ddT-HP

Cat. No.: B15177100

Disclaimer: The query for "ddT-HP" did not yield specific results. It is highly probable that this is
a typographical error and the intended substance is Dichlorodiphenyltrichloroethane (DDT), a
banned organochlorine insecticide. The following information pertains to the proper disposal of
DDT.

This guide provides essential safety and logistical information for the proper disposal of DDT,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical to ensure personal safety and environmental protection.

Immediate Safety and Handling Precautions

DDT is classified as a hazardous substance and requires careful handling.[1] It is toxic if
swallowed and may cause sensitization by skin contact.[1] Furthermore, it is suspected of
causing cancer and can cause damage to organs through prolonged or repeated exposure.[2]

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves are mandatory.

o Eye Protection: Safety glasses or goggles should be worn.

o Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1]

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a properly fitted
respirator should be used.
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Handling:

Avoid all personal contact, including inhalation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent the generation of dust.

Wash hands, arms, and face thoroughly after handling, even if gloves were worn.

Step-by-Step Disposal Protocol

The disposal of DDT is regulated and must be handled through a licensed hazardous waste
disposal service. Never incinerate or dump DDT.

o Container Inspection and Sealing:
o Inspect the container holding the DDT for any signs of damage or leakage.

o If the original container is compromised, carefully transfer the contents to a new, properly
labeled, and compatible container. If the container is damaged, it can be wrapped in heavy
plastic and sealed with tape.[3]

o Ensure the container is securely sealed.

e Labeling:
o Clearly label the container as "Hazardous Waste: DDT (Dichlorodiphenyltrichloroethane)".
o Include the appropriate hazard symbols (e.g., skull and crossbones for acute toxicity).[2]
o If the original label is obscured, create a new label with all necessary information.[3]

e Segregation and Storage:
o Segregate the DDT waste from other laboratory waste streams.

o Store the sealed and labeled container in a designated, secure, and well-ventilated
hazardous waste storage area.
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o This area should be locked to prevent unauthorized access.[3]

o Contacting a Hazardous Waste Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company.

o Inform them of the nature and quantity of the waste to be disposed of.

o Follow their specific instructions for pickup and disposal. Many localities have designated
drop-off points or scheduled pickups for hazardous waste.[3]

o Empty Containers:

o Empty DDT containers are also considered hazardous waste and must be disposed of
through the same channels as the chemical itself.[3]

Chemical and Physical Properties of DDT

The following table summarizes key quantitative data for DDT.

Property Value

Molecular Weight 354.49 g/mol [4]

Melting Point 108.5 - 109.0 °C (227 - 228 °F)[4][5]
Boiling Point 260 °C (500 °F)[4]

Density 1.54 g/cm3 at 20 °C[2]

Vapor Pressure 2.53 x 107> Pa at 20 °C[5]

0.0000012 g/L at 20 °C (Practically insoluble)[2]

Water Solubility 5]

Flash Point 162 - 171 °C (324 - 340 °F)[4][5]

Oral LD50 (Rat) 113 mg/kg[2]
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DDT Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DDT.
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DDT Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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